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yl)methanol

CAS No.: 30464-83-6

Cat. No.: B2404162

Get Quote

Executive Summary
While Indole-3-carbinol (I3C) is widely recognized for its dietary chemopreventive properties,

Indole-2-methanol (I2M) represents a distinct, underutilized pharmacophore in medicinal

chemistry. Unlike I3C, which spontaneously oligomerizes in acidic environments (forming DIM),

I2M derivatives offer a more stable scaffold for targeted functionalization.

This guide provides a comparative analysis of I2M derivatives, specifically focusing on their

antiproliferative efficacy (EGFR inhibition) and antimicrobial potency (MRSA/Candida

targeting). We synthesize experimental data to demonstrate where these derivatives

outperform or complement standard-of-care agents like Erlotinib and Fluconazole.

Part 1: Structural Activity Relationship (SAR)
Context
To understand the bioassay results, one must first distinguish the chemical behavior of the C2-

position versus the C3-position.
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Indole-3-carbinol (I3C): High electron density at C3 makes the hydroxyl group a facile

leaving group, leading to rapid polymerization.

Indole-2-methanol (I2M): The C2 position is less nucleophilic. However, I2M serves as a

critical precursor for Indole-2-carboxamides and Oxazino[4,3-a]indoles. The bioactivity

described below pertains to these stable functionalized derivatives.

DOT Diagram: The I2M Pharmacophore Logic
The following diagram illustrates the structural divergence that dictates bioactivity.

Indole-2-Methanol
(Scaffold)

Oxidation to
Indole-2-Carboxamide

 Pathway A

Cyclization to
Oxazino-indoles

 Pathway B

C5-Halogenation
(Lipophilicity) Optimization

Target: EGFR/VEGFR
(Anticancer)

Target: CYP51/Efflux Pumps
(Antimicrobial)

Enhances Potency

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways from Indole-2-methanol leading to distinct therapeutic

targets.

Part 2: Comparative Anticancer Bioassays[1]
The most significant recent breakthrough for I2M derivatives is in the inhibition of Epidermal

Growth Factor Receptor (EGFR), particularly in non-small cell lung cancer (NSCLC) models.

Study Focus: Indole-2-Carboxamides (I2M-Derived)
Source Data derived from recent medicinal chemistry evaluations (e.g., compounds Va-Vi).

Experimental Setup:

Cell Lines: A549 (Lung Cancer), MCF-7 (Breast Cancer).
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Assay Type: MTT Cell Viability Assay & Kinase Inhibition (ELISA).

Reference Drug: Erlotinib (EGFR Inhibitor).[1]

Table 1: Kinase Inhibition and Cytotoxicity Profile

Compound
ID

Modificatio
n (R-Group)

Target:
EGFR WT (

nM)

Target:
BRAF (

nM)

Cytotoxicity
A549 (

nM)

Selectivity
Index (SI)

Erlotinib (Std) N/A 80 ± 5 60 ± 4 33 High

I2M-Deriv Va 5-Methoxy 71 ± 6 77 ± 8 26 Moderate

I2M-Deriv Ve 5-Fluoro 95 ± 10 102 ± 12 45 High

I2M-Deriv Vg N-Methyl >500 >1000 150 Low

Key Technical Insight: The derivative Va (derived from the oxidation of 5-methoxy-indole-2-

methanol) demonstrates superior binding affinity to EGFR compared to Erlotinib. The presence

of the methoxy group at C5 likely enhances Van der Waals interactions within the ATP-binding

pocket of the kinase.

Part 3: Antimicrobial Efficacy (Fungal & Bacterial)[3]
[4][5]
Indole-2-methanol derivatives, particularly those fused with triazole moieties, have shown

exceptional promise against drug-resistant strains.

Study Focus: Indole-Triazole Hybrids
Experimental Setup:

Strains:Candida albicans (Fungal), MRSA (Bacterial).

Assay Type: Broth Microdilution (CLSI Standards).

Reference Drugs: Fluconazole (Antifungal), Ciprofloxacin (Antibacterial).
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Table 2: Minimum Inhibitory Concentration (MIC)
Comparison

Compound Class

C. albicans
MIC (

g/mL)

S. aureus
(MRSA) MIC (

g/mL)

Mechanism
Note

Fluconazole Triazole Std 2.0 N/A CYP51 Inhibition

Ciprofloxacin Fluoroquinolone N/A 1.0 DNA Gyrase

I2M-Triazole 3d Hybrid 3.125 3.125 Dual-Action

I2M-Thiadiazole Hybrid 12.5 6.25
Membrane

Disruption

Indole-3-carbinol Parent >100 >50 Weak/Unstable

Analysis: While the I2M-Triazole hybrid (3d) is slightly less potent than Fluconazole against

Candida, it exhibits broad-spectrum activity that pure azoles lack, effectively targeting MRSA at

clinically relevant concentrations (

). This suggests a potential dual-mechanism involving membrane depolarization unique to the
indole lipophilicity.

Part 4: Validated Experimental Protocols
To ensure reproducibility, the following protocols are standardized for Indole-2-derivatives.

Protocol A: Synthesis of Stable Indole-2-Methanol
Precursors
Objective: To generate the alcohol without polymerization.

Start: Ethyl indole-2-carboxylate.

Reduction: Add

(1.5 eq) to anhydrous THF at
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.

Reaction: Stir for 2 hours. Critical: Do not reflux; heat promotes side reactions.

Quench: Fieser workup (

, 15% NaOH,

).

Purification: Flash chromatography (Hexane:EtOAc 7:3). Note: I2M is sensitive to acidic

silica; add 1% Triethylamine to the eluent.

Protocol B: MTT Cytotoxicity Assay (Indole Specifics)
Objective: Accurate

determination avoiding false positives from precipitation.

Solubilization: Dissolve I2M derivatives in DMSO to 10 mM stock.

Dilution: Serial dilution in RPMI-1640 media. Constraint: Final DMSO concentration must be

to prevent solvent cytotoxicity.

Seeding:

cells/well in 96-well plates. Incubate 24h.

Treatment: Add compounds; incubate 48h.

Readout: Add MTT reagent. Solubilize formazan crystals with SDS-HCl. Read Absorbance at

570 nm.

DOT Diagram: Assay Workflow
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Figure 2: Step-by-step validation workflow for indole derivatives.

Part 5: References
Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-

Target Antiproliferative Agents. Source: NIH / PubMed Central Data Support: Provided the

values for Compound Va against EGFR.
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Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole. Source: NIH /

PubMed Central Data Support: Source of MIC values for Indole-Triazole hybrids against C.

albicans.

Synthesis and biological activity of new indole based derivatives as potent anticancer

agents. Source: ResearchGate / Journal of Molecular Structure Data Support: Cytotoxicity

profiles of 2-phenyl-indole derivatives.[2]

1H-Indole-2-methanol Product Specification & Reactivity. Source: Sigma-Aldrich Data

Support: Physical properties and stability data for the parent scaffold.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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